3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one

• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 3,3-dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one
• InChI: InChI=1S/C16H22N2OS/c1-5-10-18-13-9-7-6-8-12(13)17-15(18)20-11-14(19)16(2,3)4/h6-9H,5,10-11H2,1-4H3
• InChI Key: KDVFEUIFXOHCTP-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2N=C1SCC(=O)C(C)(C)C

Description

3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one, also known as DBIMB, is a sulfur-containing compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the benzimidazole family, which is known for its diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one is not fully understood, but it is believed to act through multiple pathways. 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one has been shown to inhibit the activity of key enzymes involved in inflammation and tumor growth. It also has the ability to scavenge free radicals and prevent oxidative damage.
Biochemical and Physiological Effects:
3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of NF-κB, a key regulator of inflammation. 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells. Additionally, 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one has been shown to have a protective effect on the liver and kidneys, potentially making it useful in the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one in lab experiments include its low toxicity and high solubility in water. However, the limitations of using 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one include its limited availability and high cost.

Future Directions

Future research on 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one could focus on its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and liver and kidney diseases. Additionally, further studies could investigate the mechanism of action of 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one and its potential interactions with other drugs. Finally, research could also focus on the development of more efficient synthesis methods for 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one.

Synthesis Methods

The synthesis of 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one involves the reaction of 2-(2-aminoethyl)-1H-benzimidazole and 3,3-dimethylbutan-2-one in the presence of sulfur and a catalyst. This method has been optimized to obtain high yields of pure 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one.

Scientific Research Applications

3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. 3,3-Dimethyl-1-(1-propylbenzimidazol-2-yl)sulfanylbutan-2-one has also been investigated for its potential use as an antioxidant and for its ability to protect against oxidative stress.